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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

Introduction

1,1,1,3,3,3-Hexafluoropropane (HFC-236fa), a hydrofluorocarbon (HFC), has been
investigated as a working fluid for Organic Rankine Cycle (ORC) applications. ORCs are
thermodynamic cycles that utilize organic, high-molecular-mass fluids to convert low- to
medium-temperature heat into useful work, typically in the form of electricity. HFC-236fa is non-
flammable, non-toxic, and non-corrosive.[1][2] Its thermodynamic properties make it a
candidate for recovering waste heat from sources such as gas engine exhaust and condensing
steam.[2] While it has favorable thermodynamic characteristics for certain applications, its high
Global Warming Potential (GWP) is a significant environmental drawback.[3]

Physicochemical and Thermodynamic Properties

The suitability of a working fluid for an ORC system is heavily dependent on its thermodynamic
and physical properties. HFC-236fa is characterized as a "dry" fluid, which means the slope of
its temperature-entropy saturation curve in the vapor phase is positive. This characteristic helps
prevent the formation of liquid droplets during the expansion process, which is beneficial for
turbine longevity.

Table 1: Thermodynamic and Physical Properties of HFC-236fa
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Property Value Reference
Molecular Weight 152.04 g/mol [4]
Boiling Point (at 1 atm) -1.4°C [4]
Critical Temperature 124.9 °C [4]
Critical Pressure 3.20 MPa [4]
Critical Density 557.1 kg/m 3 [4]

Ozone Depletion Potential

[1]5]

(ODP)
Global Warming Potential ~9,810 (Note: Varies by 3]
(GWP, 100-year) source)

| Atmospheric Lifetime | 210 years |[3] |

Note: The GWP of HFCs can vary between different assessment reports. The value presented
is a significant factor in regulatory considerations such as the Kigali Amendment to the
Montreal Protocol, which aims to phase down high-GWP HFCs.[6]

Performance in Organic Rankine Cycles

HFC-236fa has been analyzed for various ORC configurations, including simple and
recuperated cycles.[2] Its performance is often compared with other HFCs like HFC-245fa and
HFC-134a. Studies show that the choice of working fluid is critical and depends on the
temperature of the heat source.[2] For lower critical temperature fluids like HFC-236fa,
modifications to the ORC system design may not significantly alter efficiency or net power
output.[7]

The thermal stability of the working fluid is crucial for the safe and reliable operation of ORC
power plants.[8] HFC-236fa's decomposition at high temperatures is primarily driven by the
removal of hydrogen fluoride (HF) and the cleavage of carbon-carbon bonds.[8] This limits its
maximum operational temperature.

Table 2: Summary of HFC-236fa Performance in ORC Studies

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.epj-conferences.org/articles/epjconf/pdf/2016/05/epjconf_toet2016_01068.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2016/05/epjconf_toet2016_01068.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2016/05/epjconf_toet2016_01068.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2016/05/epjconf_toet2016_01068.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2016/05/epjconf_toet2016_01068.pdf
https://www.agas.com/us/products-services/fire-protection-halon-products/hfc-236fa/
https://www.halichem.com/hfc236fa
https://www.researchgate.net/publication/248797129_Atmospheric_fate_and_greenhouse_warming_potentials_of_HFC_236fa_and_HFC_236ea
https://www.researchgate.net/publication/248797129_Atmospheric_fate_and_greenhouse_warming_potentials_of_HFC_236fa_and_HFC_236ea
https://iris.unitn.it/retrieve/handle/11572/357685/591274/CFC_HFC_banks_7_22.pdf
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1721&context=iracc
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1721&context=iracc
https://commons.und.edu/cgi/viewcontent.cgi?article=1000&context=che-fac
https://dialnet.unirioja.es/servlet/articulo?codigo=9785137
https://dialnet.unirioja.es/servlet/articulo?codigo=9785137
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Study Focus

Comparative
Analysis

Heat Source /
Conditions

High-temp gas
(700°F), Landfill
flare gas,
Condensing steam

Key Findings

HFC-236fa showed
comparable
thermodynamic
efficiency to other
HFCs depending
on the cycle
configuration
(simple vs.
recuperated) and
heat source.

Citations

[2]

System Design

Optimization

Geothermal heat
source (Chena Power

Plant validation)

For low critical
temperature fluids like
HFC-236fa, altering
system design did not
significantly impact
performance or
Levelized Cost of
Electricity (LCOE).

[7]

Mixture Performance

Waste heat recovery

Mixtures of
R245fa/R236fa can
offer higher
thermodynamic and
economic
performance than

either pure fluid.

[9]

| Modified ORC System | Low-grade waste heat (80°C boiling, 30°C condensing) | HFC-236fa
was considered alongside nine other refrigerants for a novel ORC design. [[10] |

Visualizations

Below are diagrams illustrating the standard ORC workflow and a protocol for its experimental

evaluation.
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Figure 1: Simple Organic Rankine Cycle Workflow
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Figure 1: Simple Organic Rankine Cycle Workflow

Click to download full resolution via product page

Figure 1: A diagram illustrating the four main stages of a simple Organic Rankine Cycle.
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Figure 2: Experimental Evaluation Workflow

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1216460?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Figure 2: A flowchart outlining the key steps for experimentally testing HFC-236fa in an ORC
system.

Experimental Protocols: Evaluating HFC-236fa in a
Lab-Scale ORC System

This protocol outlines a generalized methodology for determining the performance of HFC-
236fa in a simple ORC system. The primary goal is to measure thermal efficiency and net
power output under specific heat source and sink conditions.

1. Objective To experimentally quantify the thermal efficiency, power output, and overall
performance of an ORC system utilizing HFC-236fa as the working fluid.

2. Materials and Apparatus
e Working Fluid: HFC-236fa (purity = 99.5%)[11]

e Core ORC Components:

[e]

Pump: Diaphragm or gear pump capable of handling liquid HFC-236fa and achieving the
required system pressure.

[¢]

Evaporator: Brazed plate or shell-and-tube heat exchanger.

o

Expander: Scroll, screw, or small-scale turbine suitable for the expected power output and
fluid properties.

o

Condenser: Brazed plate or shell-and-tube heat exchanger.
e Heat Source: Controlled electric heater, hot water bath, or flue gas simulator.
o Heat Sink: Chilled water loop or air-cooled condenser.
 Instrumentation:
o Pressure transducers at the inlet and outlet of each major component.

o Temperature sensors (e.g., T-type thermocouples or RTDs) at the same locations.
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o Coriolis or turbine flow meter for measuring the HFC-236fa mass flow rate.

o Power meter or dynamometer connected to the expander/generator.

o Data Acquisition (DAQ) System: To log all sensor data simultaneously.

o Safety Equipment: Gas leak detector, proper ventilation, and personal protective equipment
(PPE).

3. Experimental Procedure
Phase I: System Preparation

o Assembly: Construct the ORC loop, connecting the pump, evaporator, expander, and
condenser in series as shown in Figure 1.

 Instrumentation: Install all pressure, temperature, and flow rate sensors at their designated
points. Connect sensors to the DAQ system.

o Leak Testing: Pressurize the system with an inert gas (e.g., dry nitrogen) and check for leaks
using a soap solution or an appropriate leak detector.

e Vacuuming: Evacuate the entire system using a vacuum pump to remove non-condensable
gases and moisture. A deep vacuum should be held to ensure system purity.

Phase II: Operation and Data Collection 5. Charging: Charge the system with the precise mass
of liquid HFC-236fa required for operation. This is typically done by condensing the fluid into
the liquid receiver or condenser. 6. Startup:

« Initiate the flow of the cooling fluid (heat sink) through the condenser.

e Turn on the working fluid pump and set it to a low initial flow rate.

o Gradually apply heat to the evaporator from the heat source, carefully monitoring the
pressure and temperature rise.

» Stabilization: Adjust the heat input and working fluid flow rate to achieve the desired turbine
inlet temperature and pressure. Allow the system to run for a sufficient period (e.g., 30-60
minutes) to reach a steady state, where all readings are stable.
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» Data Logging: Once at steady state, begin recording data from all sensors for a continuous
period (e.g., 10-15 minutes) to obtain a reliable average for each parameter. Repeat this step
for multiple set points of heat source temperature or mass flow rate.

Phase IlI: Shutdown and Analysis 9. Shutdown:

o Gradually reduce and then turn off the heat source.

» Allow the system to cool down while the pump and coolant continue to circulate.
» Once the system pressure has significantly dropped, turn off the pump.

e Maintain coolant flow until the system reaches ambient temperature.

o Data Analysis:

» Use the recorded temperature and pressure data to determine the specific enthalpy (h) and
entropy (s) at each state point using thermodynamic property databases for HFC-236fa (e.qg.,
REFPROP).[4]

o Calculate the heat input rate in the evaporator: Q_in = m_dot * (h_evap_out - h_evap_in)

o Calculate the actual power output from the expander: W_exp = m_dot * (h_exp_in -
h_exp_out)

o Calculate the power consumed by the pump: W_pump = m_dot * (h_pump_out - h_pump_in)

o Calculate the net power output: W_net = W_exp - W_pump

o Calculate the thermal efficiency of the cycle: n_th =W _net/ Q_in

4. Safety Considerations

o HFC-236fa is stored as a liquefied gas under pressure. Ensure all components are rated for
the maximum expected operating pressure.

e While non-toxic, HFC-236fa can displace oxygen in enclosed spaces. Ensure adequate
ventilation and use a gas leak detector.

o Thermal decomposition at high temperatures can produce hazardous substances like
hydrogen fluoride. Do not exceed the recommended maximum operating temperature for the
fluid.[8]

o Contact with the liquid can cause frostbite. Wear appropriate PPE, including safety glasses
and cryogenic gloves, when handling the fluid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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